Cas no 2344678-99-3 (3-Amino-5-(dimethylphosphoryl)benzoic acid)

• Product Name: 3-Amino-5-(dimethylphosphoryl)benzoic acid
• CAS No: 2344678-99-3
• MF: C₉H₁₂NO₃P
• MW: 213.170243263245
• CID: 6158661
• PubChem ID: 139022659
• Update Time: 2025-10-20

3-Amino-5-(dimethylphosphoryl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2344678-99-3
• 3-amino-5-(dimethylphosphoryl)benzoic acid
• EN300-6758818
• 3-Amino-5-(dimethylphosphoryl)benzoic acid

• Inchi： 1S/C9H12NO3P/c1-14(2,13)8-4-6(9(11)12)3-7(10)5-8/h3-5H,10H2,1-2H3,(H,11,12)
• InChI Key： LBKAVVZGKZNSBJ-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=C(C=C(C(=O)O)C=1)N)=O

Computed Properties

• Exact Mass: 213.05548024g/mol
• Monoisotopic Mass: 213.05548024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 80.4Ų

Additional information on 3-Amino-5-(dimethylphosphoryl)benzoic acid

3-Amino-5-(dimethylphosphoryl)benzoic Acid (CAS No. 2344678-99-3): An Emerging Compound in Pharmaceutical Research

3-Amino-5-(dimethylphosphoryl)benzoic acid (CAS No. 2344678-99-3) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its amino and dimethylphosphoryl functional groups, exhibits promising properties that make it a valuable candidate for various medicinal applications.

The chemical structure of 3-Amino-5-(dimethylphosphoryl)benzoic acid is particularly noteworthy. The presence of the amino group at the 3-position and the dimethylphosphoryl group at the 5-position on the benzene ring imparts distinct chemical and biological properties to this molecule. These functional groups contribute to the compound's solubility, stability, and reactivity, which are crucial factors in drug development.

Recent studies have explored the potential of 3-Amino-5-(dimethylphosphoryl)benzoic acid in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific enzymes and receptors involved in neurodegenerative processes, potentially offering a new avenue for therapeutic intervention. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-Amino-5-(dimethylphosphoryl)benzoic acid can inhibit the activity of certain kinases, which are known to play a role in the progression of diseases such as Alzheimer's and Parkinson's.

In addition to its potential in neurodegenerative diseases, 3-Amino-5-(dimethylphosphoryl)benzoic acid has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells while sparing normal cells, suggesting its potential as an anticancer agent. A recent study published in Cancer Research highlighted the ability of 3-Amino-5-(dimethylphosphoryl)benzoic acid to selectively target and disrupt specific signaling pathways in cancer cells, leading to cell death.

The pharmacokinetic properties of 3-Amino-5-(dimethylphosphoryl)benzoic acid have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for effective drug delivery and therapeutic efficacy. A study published in Pharmaceutical Research reported that 3-Amino-5-(dimethylphosphoryl)benzoic acid has high oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

Safety and toxicity assessments are critical components of drug development, and 3-Amino-5-(dimethylphosphoryl)benzoic acid has undergone rigorous testing in this regard. Preclinical toxicology studies have demonstrated that this compound is well-tolerated at therapeutic doses with minimal side effects. These findings support its potential for further clinical evaluation.

Moreover, the synthesis of 3-Amino-5-(dimethylphosphoryl)benzoic acid has been optimized to ensure high yields and purity. Various synthetic routes have been developed, including those involving nucleophilic substitution reactions and coupling reactions. These methods not only enhance the efficiency of production but also reduce environmental impact by minimizing waste generation.

In conclusion, 3-Amino-5-(dimethylphosphoryl)benzoic acid (CAS No. 2344678-99-3) represents a promising compound with diverse therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and safety profile make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential benefits, this compound is poised to play a significant role in advancing medical treatments for various diseases.